Cas no 887591-70-0 (Benzenepropanenitrile, 2-cyano-b-oxo-)

Benzenepropanenitrile, 2-cyano-b-oxo- structure
887591-70-0 structure
Product Name:Benzenepropanenitrile, 2-cyano-b-oxo-
CAS No:887591-70-0
MF:C10H6N2O
MW:170.16744184494
CID:706772
PubChem ID:53446984
Update Time:2025-04-19

Benzenepropanenitrile, 2-cyano-b-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanenitrile, 2-cyano-b-oxo-
    • 2-(2-cyanoacetyl)benzonitrile
    • 2-Cyanobenzoylacetonitrile
    • 15-EPIPROSTAGLANDINA1
    • AKOS006325577
    • 2-(Cyanoacetyl)benzonitrile
    • 887591-70-0
    • FT-0604188
    • DTXSID70703379
    • Inchi: 1S/C10H6N2O/c11-6-5-10(13)9-4-2-1-3-8(9)7-12/h1-4H,5H2
    • InChI Key: NIHZMKXVLNKCOY-UHFFFAOYSA-N
    • SMILES: O=C(CC#N)C1C=CC=CC=1C#N

Computed Properties

  • Exact Mass: 170.048
  • Monoisotopic Mass: 170.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.6A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.214
  • Boiling Point: 399.178°C at 760 mmHg
  • Flash Point: 195.216°C
  • Refractive Index: 1.559
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